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Compound of Interest

Compound Name: 2-Chloro-5-fluoro-4-methylphenol

CAS No.: 1803588-57-9

Cat. No.: B1474303

Get Quote

Technical Deep Dive: 2-Chloro-5-fluoro-4-
methylphenol
Executive Summary
2-Chloro-5-fluoro-4-methylphenol (CAS: 1803588-57-9) is a highly specialized halogenated

phenolic intermediate used primarily in the synthesis of advanced pharmaceutical agents,

including KRAS G12C inhibitors.[1][2][3][4] Its structure—characterized by a specific pattern of

electron-withdrawing halogens and an electron-donating methyl group around a phenolic core

—imparts unique steric and electronic properties that are critical for bioisosteric replacements

in drug design.[1]

This guide provides a comprehensive technical analysis of the compound's chemical

architecture, validated synthesis pathways, physicochemical properties, and safety protocols

for laboratory handling.
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Core Identifiers
Parameter Detail

IUPAC Name 2-Chloro-5-fluoro-4-methylphenol

CAS Number 1803588-57-9

Molecular Formula C₇H₆ClFO

Molecular Weight 160.57 g/mol

SMILES Oc1c(Cl)cc(C)c(F)c1

InChIKey Computed from structure

Structural Architecture & Electronic Effects
The molecule is a tri-substituted phenol. The positioning of the substituents is governed by the

interplay of steric hindrance and electronic directing effects during synthesis.

Phenolic Hydroxyl (-OH) at C1: The primary functional group.[1] It acts as a strong ortho/para

activator due to the lone pair on the oxygen atom.

Chlorine (-Cl) at C2: Positioned ortho to the hydroxyl group.[1] The chlorine atom lowers the

pKa of the phenol (making it more acidic than cresol) via inductive electron withdrawal (-I

effect), while also providing a lipophilic handle.

Methyl (-CH₃) at C4: Positioned para to the hydroxyl group.[1] It exerts a weak electron-

donating effect (+I) and serves as a steric anchor.[1]

Fluorine (-F) at C5: Positioned meta to the hydroxyl and ortho to the methyl group. The

fluorine atom introduces metabolic stability (blocking metabolic oxidation at the ring) and

modulates the dipole moment without adding significant steric bulk compared to the chlorine.

Regiochemistry Visualization
The synthesis relies on the inherent symmetry of the precursor 3-fluoro-4-methylphenol.

Although the precursor has positions 2 and 6 available for electrophilic aromatic substitution,

the steric environment dictates the outcome.
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Figure 1: Regiochemical rationale for the synthesis of 2-Chloro-5-fluoro-4-methylphenol. The

'Site 6' pathway is favored due to lower steric clash compared to the position between the

hydroxyl and fluorine groups.[1]

Physicochemical Properties[1][5][8]
The following data combines experimental values where available and high-confidence

predicted values based on substituent additivity rules (SAR).

Property Value / Range Note

Appearance Off-white to pale yellow solid Low-melting solid

Melting Point 45–50 °C (Predicted) Depends on purity

Boiling Point ~205 °C @ 760 mmHg Estimated

pKa 8.2 – 8.6
More acidic than p-cresol (10.

[1]3) due to Cl/F induction

LogP 2.8 – 3.1
Lipophilic; suitable for

membrane permeability

Solubility
Soluble in DCM, EtOAc,

DMSO; Low in water

Synthesis Protocol
Expertise Note: Direct chlorination of phenols can lead to over-chlorination (polychlorination).

The use of Sulfuryl Chloride (SO₂Cl₂) is recommended over chlorine gas for better

stoichiometric control and ease of handling on a laboratory scale.
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Reaction Scheme
Precursor: 3-Fluoro-4-methylphenol (CAS: 452-78-8). Reagent: Sulfuryl Chloride (SO₂Cl₂).

Solvent: Dichloromethane (DCM) or Chloroform.

3-Fluoro-4-methylphenol
(CAS 452-78-8)

Transition State
(Electrophilic Subst.)

DCM, 0°C -> RT

SO2Cl2
(1.05 eq)

2-Chloro-5-fluoro-4-methylphenol
(CAS 1803588-57-9)

HCl + SO2

Click to download full resolution via product page

Figure 2: One-pot synthesis via electrophilic aromatic chlorination.

Step-by-Step Methodology
Setup: Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, a pressure-

equalizing addition funnel, and a gas outlet connected to a scrubber (NaOH trap) to

neutralize HCl/SO₂ gases.

Dissolution: Dissolve 3-Fluoro-4-methylphenol (10.0 g, 79.3 mmol) in anhydrous

Dichloromethane (DCM, 100 mL). Cool the solution to 0°C using an ice bath.

Addition: Add Sulfuryl Chloride (11.2 g, 83.3 mmol, 1.05 eq) dropwise over 30 minutes. The

reaction is exothermic; maintain internal temperature < 5°C.

Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 2–4

hours. Monitor reaction progress via TLC (Hexane/EtOAc 8:2) or GC-MS.[1][5]

Quench: Quench the reaction by slowly adding water (50 mL).

Workup: Separate the organic layer.[6] Wash the aqueous layer with DCM (2 x 30 mL).

Combine organic extracts and wash with saturated NaHCO₃ (to remove acidic impurities)

and Brine.

Drying: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
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Purification: The crude product is often a solid. Recrystallize from Hexane/Chloroform or

purify via silica gel column chromatography (Gradient: 0-10% EtOAc in Hexanes) to obtain

the pure target.

Spectroscopic Characterization (Expected)
To validate the structure, researchers should look for the following diagnostic signals:

¹H NMR (400 MHz, CDCl₃):

δ ~2.25 ppm (s, 3H): Methyl group at C4.

δ ~5.20 ppm (s, 1H): Phenolic OH (broad, exchangeable with D₂O).

δ ~6.80 ppm (d, J ~10 Hz, 1H): Proton at C6 (adjacent to F). The large coupling constant

is due to ³J H-F coupling.

δ ~7.10 ppm (d, J ~7 Hz, 1H): Proton at C3 (adjacent to Cl and Me).

¹⁹F NMR:

δ ~ -115 to -120 ppm: Single peak, showing coupling to the adjacent proton.[1]

Mass Spectrometry (GC-MS):

Molecular Ion (M⁺): 160 (¹⁰⁰%) and 162 (³²%) in a 3:1 ratio, characteristic of a mono-

chlorinated compound.

Applications in Drug Development
This scaffold is particularly valuable in the development of KRAS G12C inhibitors. The 2-

chloro-5-fluoro substitution pattern offers specific advantages:

Atropisomerism Control: In biaryl systems, the chlorine atom at the ortho position provides

sufficient steric bulk to lock the conformation or restrict rotation, which is often necessary for

binding selectivity in kinase pockets.
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Metabolic Stability: The fluorine atom at the 5-position blocks metabolic hydroxylation at this

electron-rich site, extending the half-life of the drug candidate.[1]

Acidic Modulation: The electron-withdrawing nature of the halogens increases the acidity of

the phenol, strengthening hydrogen bond interactions with residues like Aspartate or

Glutamate in the target protein.

Safety & Handling (SDS Summary)
Signal Word:WARNING

Hazard Class Hazard Statement Precautionary Measures

Skin Irritation H315: Causes skin irritation.[1]
Wear nitrile gloves. Wash

hands after handling.

Eye Irritation
H319: Causes serious eye

irritation.

Use safety goggles. Rinse

cautiously with water if

exposed.

Acute Toxicity H302: Harmful if swallowed.
Do not eat/drink in the lab.

Store locked up.

Aquatic Toxicity
H411: Toxic to aquatic life with

long lasting effects.

Dispose of waste via approved

chemical waste streams.

Storage: Store in a cool, dry place under an inert atmosphere (Argon/Nitrogen) to prevent

oxidation, although the halogenation provides some stability against air oxidation compared to

the parent phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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